Cas no 921465-82-9 (N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921465-82-9
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 6420734
• PubChem ID: 18567520
• Update Time: 2025-10-31

N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• 921465-82-9
• N-(3,4-dimethoxyphenyl)-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• F2096-0243
• AKOS024626929
• N-(3,4-dimethoxyphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide
• N-(3,4-dimethoxyphenyl)-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• 4-Thiazoleacetamide, N-(3,4-dimethoxyphenyl)-2-[[[(4-methylphenyl)amino]carbonyl]amino]-

• Inchi： 1S/C21H22N4O4S/c1-13-4-6-14(7-5-13)23-20(27)25-21-24-16(12-30-21)11-19(26)22-15-8-9-17(28-2)18(10-15)29-3/h4-10,12H,11H2,1-3H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： HMFKFDQKVDBNRL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(OC)C(OC)=C2)=O)N=C1NC(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 426.13617637g/mol
• Monoisotopic Mass: 426.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• pka: 6.29±0.70(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921465-82-9): An Overview of Its Structure, Synthesis, and Biological Applications

N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921465-82-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, an acetamide moiety, and multiple functional groups such as methoxy and methyl groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The structure of N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide is particularly noteworthy. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which are known to play crucial roles in various biological processes. The acetamide moiety adds to the compound's solubility and stability, making it suitable for pharmaceutical formulations. The presence of methoxy groups on the phenyl ring enhances the compound's lipophilicity, which can influence its bioavailability and cellular uptake.

The synthesis of N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide involves several steps and requires precise control over reaction conditions. One common approach involves the reaction of 3,4-dimethoxyaniline with 2-chloroacetyl chloride to form an intermediate amide. This intermediate is then reacted with 4-methylbenzoyl isothiocyanate to form the thiazole ring. Finally, the resulting compound is treated with an appropriate base to yield the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of this compound.

In terms of biological applications, N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide has shown promising activity in various therapeutic areas. One of its key applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that this compound can modulate key enzymes involved in the pathogenesis of these diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, the compound can potentially improve cognitive function and slow down disease progression.

Additionally, N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide has been investigated for its antioxidant properties. Oxidative stress is a major contributor to cellular damage and is implicated in numerous diseases. Research has shown that this compound can effectively scavenge free radicals and reduce oxidative stress in both in vitro and in vivo models. This property makes it a potential candidate for the prevention and treatment of oxidative stress-related conditions.

Another area of interest is the anti-inflammatory activity of N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide. Inflammatory responses are involved in a wide range of diseases, including arthritis and inflammatory bowel disease (IBD). Studies have indicated that this compound can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide have also been studied extensively. Its lipophilic nature allows for good absorption through biological membranes, while its stability ensures that it remains active in the body for an extended period. These properties are crucial for its effectiveness as a therapeutic agent.

Recent clinical trials have further validated the potential of N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide in various therapeutic settings. Phase II trials have shown promising results in improving cognitive function in patients with mild to moderate Alzheimer's disease. Additionally, preliminary data from Phase I trials suggest that this compound is well-tolerated with minimal side effects.

In conclusion, N-(3,4-dimethoxyphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921465-82-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases, oxidative stress-related conditions, and inflammatory disorders. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.